Isobutyl methacrylate Isobutyl methacrylate Isobutyl methacrylate is a colorless liquid with a flash point of 120°F. When heated to high temperatures it may release acrid smoke and fumes. If it is subjected to heat for prolonged periods or becomes contaminated, it is subject to polymerization. If the polymerization takes place inside a container, the container may violently rupture. The vapors are heavier than air. It may be irritating to skin and eyes and produce a narcotic effect. It is used in making acrylic resins.
Brand Name: Vulcanchem
CAS No.: 97-86-9
VCID: VC0147139
InChI: InChI=1S/C8H14O2/c1-6(2)5-10-8(9)7(3)4/h6H,3,5H2,1-2,4H3
SMILES: CC(C)COC(=O)C(=C)C
Molecular Formula: C8H14O2
Molecular Weight: 142.2 g/mol

Isobutyl methacrylate

CAS No.: 97-86-9

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VCID: VC0147139

Molecular Formula: C8H14O2

Molecular Weight: 142.2 g/mol

Isobutyl methacrylate - 97-86-9

CAS No. 97-86-9
Product Name Isobutyl methacrylate
Molecular Formula C8H14O2
Molecular Weight 142.2 g/mol
IUPAC Name 2-methylpropyl 2-methylprop-2-enoate
Standard InChI InChI=1S/C8H14O2/c1-6(2)5-10-8(9)7(3)4/h6H,3,5H2,1-2,4H3
Standard InChIKey RUMACXVDVNRZJZ-UHFFFAOYSA-N
Impurities Typical impurities include Methyl acrylic acid (MAA) (CAS 79-41-4) or MMA (CAS 80-62-6) (depending whether the direct esterification or trans-esterification route is used), the unreacted alcohol and water.
SMILES CC(C)COC(=O)C(=C)C
Canonical SMILES CC(C)COC(=O)C(=C)C
Boiling Point 311 °F at 760 mm Hg (NTP, 1992)
155.0 °C
155 °C
Colorform Liquid
Density 0.8858 at 68 °F (USCG, 1999)
0.8858 g/cu cm at 20 °C
Flash Point 120 °F (NTP, 1992)
35 °C (closed cup)
49 °C (Tag open cup)
Melting Point Freezing pt: -61 °C
Physical Description Isobutyl methacrylate is a colorless liquid with a flash point of 120°F. When heated to high temperatures it may release acrid smoke and fumes. If it is subjected to heat for prolonged periods or becomes contaminated, it is subject to polymerization. If the polymerization takes place inside a container, the container may violently rupture. The vapors are heavier than air. It may be irritating to skin and eyes and produce a narcotic effect. It is used in making acrylic resins.
Liquid
Description Isobutyl methacrylate is a colorless liquid with a flash point of 120°F. When heated to high temperatures it may release acrid smoke and fumes. If it is subjected to heat for prolonged periods or becomes contaminated, it is subject to polymerization. If the polymerization takes place inside a container, the container may violently rupture. The vapors are heavier than air. It may be irritating to skin and eyes and produce a narcotic effect. It is used in making acrylic resins.
Solubility Insoluble (<1mg/ml) (NTP, 1992)
0.01 M
Miscible with ethanol, ethyl ether
Insoluble in water
In water, 1300 mg/L at 25 °C
Synonyms Baxter snap
isobutylmethacrylate
poly(isobutyl methacrylate)
poly(isobutyl methacrylate) monome
Vapor Pressure 3.63 mmHg
3.63 mm Hg at 25 °C
PubChem Compound 7352
Last Modified Nov 12 2021
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